N-(benzo[d][1,3]dioxol-5-yl)-2-(2-(hydroxymethyl)-5-((2-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[2-(hydroxymethyl)-5-[(2-methylphenyl)methoxy]-4-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C23H22N2O6/c1-15-4-2-3-5-16(15)13-29-22-10-25(18(12-26)9-19(22)27)11-23(28)24-17-6-7-20-21(8-17)31-14-30-20/h2-10,26H,11-14H2,1H3,(H,24,28)
• InChI Key: ZDLSZYJGJWWXRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1COC2=CN(C(=CC2=O)CO)CC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C23H22N2O6
• Molecular Weight: 422.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(2-(hydroxymethyl)-5-((2-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C23H22N2O6 and its molecular weight is 422.437. The purity is usually 95%.
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Scientific Research Applications

Benzothiazolinone Acetamide Analogs in Photovoltaic Efficiency Modeling

Research into benzothiazolinone acetamide analogs, which share some structural features with the queried compound, focuses on spectroscopic and quantum mechanical studies, ligand-protein interactions, and their potential application in photovoltaic efficiency modeling. These studies have shown that such compounds could be used as photosensitizers in dye-sensitized solar cells (DSSCs), demonstrating good light harvesting efficiency (LHE) and favorable energy of electron injection for use in photovoltaic cells. Their non-linear optical (NLO) activity and interactions with biomolecules like Cyclooxygenase 1 (COX1) have also been explored, indicating significant antioxidant activity and potential for therapeutic applications (Mary et al., 2020).

Aryloxyanilide Ligands for Imaging Brain Receptors

The development of aryloxyanilide ligands, including compounds for sensitive imaging of brain receptors, highlights the significance of structural elements found in the queried compound for medical imaging applications. Specifically, research has focused on ligands for peripheral benzodiazepine receptors (PBR) with high affinity, allowing for effective imaging in vivo using positron emission tomography (PET). These findings underscore the potential of similar compounds in neuroscience research and diagnostic imaging (Briard et al., 2008).

Coordination Complexes for Antioxidant Activity

Studies on pyrazole-acetamide derivatives, resembling parts of the queried compound, have been conducted to explore their coordination complexes' structures and antioxidant activities. These complexes have demonstrated significant antioxidant capabilities, emphasizing the potential application of similar compounds in developing therapeutic agents with antioxidant properties (Chkirate et al., 2019).

Antimalarial Sulfonamides and COVID-19 Drug Research

The reactivity investigation of N-(phenylsulfonyl)acetamide derivatives with nitrogen nucleophiles, examining their potential as antimalarial agents and exploring their ADMET properties, has also been noted. Some of these compounds have shown promising activity against malaria, and further theoretical calculations and molecular docking studies have suggested their utility in COVID-19 drug research (Fahim & Ismael, 2021).